3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 3-(3-methylbut-2-enyl)oxane-3-carbaldehyde
• InChI: InChI=1S/C11H18O2/c1-10(2)4-6-11(8-12)5-3-7-13-9-11/h4,8H,3,5-7,9H2,1-2H3
• InChI Key: YWWSYVYOTHKRCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1(CCCOC1)C=O)C

Description

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde is a chemical compound of interest in medicinal and synthetic chemistry research. This molecule features an oxane (tetrahydropyran) ring substituted with a carbaldehyde group and a 3-methylbut-2-en-1-yl (prenyl) chain, a structural motif found in various bioactive natural products and synthetic intermediates . Compounds with prenyl substituents and similar heterocyclic architectures are frequently investigated for their potential pharmacological activities. Research into analogous structures has shown that such compounds can possess significant biological properties, including antimicrobial and antiviral effects, by targeting key enzymes or pathways in pathogens . The presence of the aldehyde functional group makes it a versatile building block for further chemical synthesis, such as the creation of novel chalcone derivatives, chromanones, or other complex heterocycles, which are valuable scaffolds in drug discovery efforts . Researchers can utilize this compound to explore new chemical spaces and develop novel therapeutic candidates. This product is strictly for Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of 3-methylbut-2-en-1-ol and an oxane derivative in the presence of a suitable catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve more scalable processes, such as continuous flow synthesis or batch reactors. These methods ensure consistent quality and yield of the product. The choice of solvents, catalysts, and purification techniques are optimized to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol.

Substitution: The oxane ring can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products

Oxidation: 3-(3-Methylbut-2-en-1-yl)oxane-3-carboxylic acid.

Reduction: 3-(3-Methylbut-2-en-1-yl)oxane-3-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde is an organic compound with the molecular formula $C_{11}H_{18}O_2$. It features an oxane ring substituted with a 3-methylbut-2-en-1-yl group and an aldehyde functional group. This compound has applications in scientific research, particularly in medicinal chemistry, due to its potential biological activities and interactions with biomolecules.

Scientific Research Applications

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde is used across several scientific disciplines.

Chemistry It serves as an intermediate in synthesizing complex organic molecules.

Biology The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine It is investigated for potential therapeutic properties and as a precursor for drug development. For example, it is used in fumagillol heterocyclic compounds to treat medical disorders such as obesity .

Industry It is utilized in the production of specialty chemicals and materials.

Preparation Methods

The synthesis of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde typically involves reacting appropriate starting materials under controlled conditions. One common method involves using 3-methylbut-2-en-1-ol and an oxane derivative in the presence of a suitable catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions. Industrial production of this compound may involve more scalable processes, such as continuous flow synthesis or batch reactors, to ensure consistent quality and yield. The choice of solvents, catalysts, and purification techniques are optimized to meet industrial standards.

Major Products

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde can be transformed into other compounds through different reactions:

• Oxidation: 3-(3-Methylbut-2-en-1-yl)oxane-3-carboxylic acid.
• Reduction: 3-(3-Methylbut-2-en-1-yl)oxane-3-methanol.
• Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. The oxane ring may also contribute to the compound’s overall reactivity and binding affinity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Similarity Score
3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde	C₁₁H₁₆O₂	180.24	1934410-66-8	Oxane, 3-methylbut-2-en-1-yl, aldehyde	Reference
3-Methyl-oxetane-3-carbaldehyde	C₅H₈O₂	100.12	609-08-5	Oxetane, methyl, aldehyde	0.62
Triethyl methanetricarboxylate	C₁₀H₁₆O₆	232.23	5471-77-2	Tricarboxylate ester	0.96
3-(Methoxymethyl)oxane-3-carbaldehyde	C₈H₁₄O₃	158.20	EN300-1622218	Oxane, methoxymethyl, aldehyde	N/A
7-Methoxy-1H-indole-6-carbaldehyde	C₁₀H₉NO₂	175.19	EN300-1708539	Indole, methoxy, aldehyde	N/A

Key Observations:

Ring Systems: The target compound and 3-(methoxymethyl)oxane-3-carbaldehyde share the oxane ring but differ in substituents (isoprenoid vs. methoxymethyl). The methoxymethyl analog has a lower molecular weight (158.20 vs. 180.24) due to the absence of the bulky isoprenoid chain . 3-Methyl-oxetane-3-carbaldehyde replaces the oxane ring with a smaller oxetane (4-membered ring), reducing steric hindrance but increasing ring strain, which may affect reactivity .

Triethyl methanetricarboxylate lacks an aldehyde but contains three ester groups, making it more polar and hydrolytically stable compared to the aldehyde-containing analogs .

Similarity Scores :

• High similarity (0.96) between the target compound and Triethyl methanetricarboxylate suggests shared steric or electronic features, though their functional groups differ significantly .

Biological Activity

3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde is an organic compound with the molecular formula C11H18O2. It features an oxane ring substituted with a 3-methylbut-2-en-1-yl group and an aldehyde functional group. This compound has garnered interest in various fields, particularly in medicinal chemistry, due to its potential biological activities and interactions with biomolecules.

The compound's key chemical properties include:

Property	Value
Molecular Formula	C11H18O2
Molecular Weight	182.26 g/mol
IUPAC Name	3-(3-methylbut-2-enyl)oxane-3-carbaldehyde
InChI	InChI=1S/C11H18O2/c1-10(2)4-6-11(8-12)5-3-7-13-9-11/h4,8H,3,5-7,9H2,1-2H3
InChI Key	YWWSYVYOTHKRCF-UHFFFAOYSA-N
Canonical SMILES	CC(=CCC1(CCCOC1)C=O)C

The biological activity of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins or enzymes. This interaction may alter the function of these biomolecules, potentially leading to therapeutic effects. The oxane ring contributes to the compound's overall reactivity and binding affinity.

Biological Activities

Research indicates that 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde exhibits various biological activities:

1. Antimicrobial Activity
Studies have shown that compounds similar to 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde possess antimicrobial properties. For instance, derivatives of related aldehydes have demonstrated inhibitory effects against a range of bacterial strains, suggesting potential applications in treating infections .

2. Anti-inflammatory Effects
The compound's structure may allow it to modulate inflammatory pathways. Research on similar compounds has indicated that they can inhibit nitric oxide (NO) production in LPS-induced RAW 264.7 cells, a model for studying inflammation .

3. Antioxidant Properties
The presence of the aldehyde functional group in such compounds often correlates with antioxidant activity, which is crucial for protecting cells from oxidative stress and damage .

Case Studies and Research Findings

Recent investigations into the biological activity of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde have provided insights into its therapeutic potential:

Case Study 1: Antimicrobial Testing
A study evaluated the antimicrobial efficacy of various aldehydes, including derivatives of 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde. Results indicated significant inhibition against Gram-positive bacteria, highlighting its potential as a natural preservative or therapeutic agent .

Case Study 2: Anti-inflammatory Mechanisms
In vitro studies demonstrated that compounds structurally related to 3-(3-Methylbut-2-en-1-yl)oxane-3-carbaldehyde could significantly reduce pro-inflammatory cytokines in macrophage cultures. This suggests a possible role in managing chronic inflammatory conditions .